4-Methanesulfonylpiperidine-4-carboxylic acid

• Molecular Formula: C7H13NO4S
• Molecular Weight: 207.25 g/mol
• SMILES: CS(=O)(=O)C1(CCNCC1)C(=O)O
• InChI: InChI=1S/C7H13NO4S/c1-13(11,12)7(6(9)10)2-4-8-5-3-7/h8H,2-5H2,1H3,(H,9,10)
• InChIKey: UWUSJCBCUHUQBX-UHFFFAOYSA-N

4-Methanesulfonylpiperidine-4-carboxylic Acid Overview

4-Methanesulfonylpiperidine-4-carboxylic acid (CAS 1489880-29-6, molecular formula C7H13NO4S, MW 207.25 g/mol) is a sulfone-containing piperidine derivative distinguished by the direct attachment of the methanesulfonyl (-SO2CH3) group to the 4-position carbon of the piperidine ring, co-located with a carboxylic acid moiety at the same quaternary center . This compound belongs to the class of 4,4-disubstituted piperidines and serves as a versatile intermediate in medicinal chemistry, particularly as a precursor to hydroxamic acid-based matrix metalloproteinase (MMP) inhibitors and other biologically active sulfone scaffolds [1]. Its carbon-bound sulfone group imparts distinct electronic and steric properties relative to nitrogen-substituted sulfonamide analogs, making it a non-substitutable building block in structure-activity relationship (SAR) exploration .

Workflow Synthesis intermediate for 4,4-disubstituted piperidine derivatives

Selection Non-interchangeable carbon-bound sulfone regioisomer for SAR studies

Use Context MMP inhibitor research; orthogonal protection (Boc/Fmoc) for SPPS

• [1] Kuujia.com. 4-Methanesulfonylpiperidine-4-carboxylic acid (CAS 1489880-29-6): Product Overview and Applications. Product Information Page. View Source

Why N-Sulfonyl Isomers Cannot Substitute

The 4-methanesulfonyl (carbon-bound sulfone) regioisomer is structurally and electronically distinct from the more common 1-methanesulfonyl (nitrogen-bound sulfonamide) analog (CAS 280772-00-1/667402-04-2). The 4-methanesulfonyl substitution creates a quaternary carbon center bearing both the sulfone and carboxylic acid groups, establishing a fundamentally different hydrogen-bonding geometry, steric environment, and ionization profile . The predicted pKa of the carboxylic acid in the 4-sulfonyl isomer is 1.53±0.20, significantly lower than the 3.82 calculated for the N-sulfonyl regioisomer, indicating that the carbon-bound sulfone exerts a stronger electron-withdrawing effect through the quaternary carbon, altering the acid's ionization state at physiological pH [1]. These differences preclude generic interchange in synthetic sequences requiring precise acidity tuning, orthogonal protection strategies, or specific spatial presentation of the sulfone pharmacophore [2].

4-Methanesulfonyl Isomer (Target)

1-Methanesulfonyl Isomer (N-Sulfonyl)

Carbon-bound sulfone creates quaternary center with co-located carboxylic acid

Nitrogen-bound sulfonamide; no quaternary carbon at 4-position

Significantly lower predicted pKa (stronger acidity) alters ionization state

Higher predicted pKa; different charge distribution at physiological pH

Free secondary amine enables orthogonal Fmoc protection for SPPS

Amine blocked by sulfonyl group; Fmoc protection not accessible

• [1] ChemBase. 1-methanesulfonylpiperidine-4-carboxylic acid: Calculated pKa 3.8219876. Molecule-13464. http://en.chembase.cn/molecule-13464.html View Source
• [2] Kuujia.com. 4-Methanesulfonylpiperidine-4-carboxylic acid: Biochemical Applications and Building Block Utility. https://www.kuujia.com/cas/1489880-29-6.html View Source

Quantitative Differentiation Against Closest Analogs

Purity Comparison: 4-Sulfonyl vs. N-Sulfonyl Regioisomer

4-Methanesulfonylpiperidine-4-carboxylic acid is available from vendors with a minimum purity specification of 95% (CymitQuimica, Leyan) and up to 98% from select Chinese suppliers listed on ChemicalBook . In contrast, the N-sulfonyl regioisomer (1-methanesulfonylpiperidine-4-carboxylic acid, CAS 280772-00-1) is more consistently available at higher purity grades: 97% (Aladdin, AChemBlock, Beyotime) and 98% NLT (SynBlock) across multiple established vendors . The tighter and higher purity specifications of the comparator reflect its more mature synthetic routes and broader commercial demand, meaning procurement of the 4-sulfonyl isomer requires more rigorous vendor qualification and analytical verification.

Purity Specification

Specification review

Target 95% (up to 98% single vendor)

Comparator 97–98% NLT across multiple vendors

Verify CoA before sensitive synthetic steps

Analytical method not uniformly disclosed

Evidence Dimension	Minimum vendor purity specification
Target Compound Data	95% (CymitQuimica, Leyan); up to 98% (ChemicalBook supplier Tianjin Derchemist)
Comparator Or Baseline	1-Methanesulfonylpiperidine-4-carboxylic acid: 97% (Aladdin, AChemBlock, Beyotime); 98% NLT (SynBlock)
Quantified Difference	Comparator demonstrates 97-98% purity across multiple vendors; target typically 95% with one vendor reporting 98%
Conditions	Vendor Certificate of Analysis (CoA) specifications as publicly listed; analytical method not uniformly disclosed across vendors

Why This Matters

Procurement decisions must account for the lower and less consistent purity specifications of the target compound, requiring confirmatory in-house QC analysis (HPLC, NMR) before use in sensitive synthetic steps.

Carboxylic Acid pKa Differentiation

The predicted acid dissociation constant (pKa) of the carboxylic acid group in 4-methanesulfonylpiperidine-4-carboxylic acid is 1.53±0.20 (ChemicalBook, using ACD/Labs prediction) . The N-sulfonyl regioisomer exhibits a calculated pKa of 3.82 (ChemBase, JChem calculation) [1]. This difference of approximately 2.3 pKa units means that at pH 7.4, the 4-sulfonyl isomer is >99% ionized (carboxylate form), while the N-sulfonyl isomer is also predominantly ionized but retains a marginally higher fraction of the neutral acid form. The stronger acidity of the 4-sulfonyl compound stems from the direct inductive electron-withdrawing effect of the sulfone group transmitted through the quaternary C-4 carbon, which is more effective than the through-bond transmission in the N-sulfonyl analog where the sulfone is attached to the ring nitrogen.

pKa Differentiation

Class-level

ΔpKa ≈ 2.3

Ionization state differs; influences solubility and salt form

Predicted values; no experimental pKa available

Evidence Dimension	Predicted pKa of carboxylic acid group
Target Compound Data	pKa = 1.53±0.20 (Predicted, ACD/Labs)
Comparator Or Baseline	1-Methanesulfonylpiperidine-4-carboxylic acid: pKa = 3.82 (Calculated, JChem)
Quantified Difference	ΔpKa ≈ 2.3 units; target is ~200-fold more acidic (lower pKa)
Conditions	Predicted/calculated values from different computational methods (ACD/Labs vs. JChem); no experimental pKa determination available for direct comparison

Why This Matters

The 2.3-unit pKa difference directly impacts ionization-dependent properties such as aqueous solubility, logD at physiological pH, and salt formation behavior, making the compounds non-interchangeable in medicinal chemistry campaigns where ionization state modulates target engagement or pharmacokinetics.

• [1] ChemBase. 1-Methanesulfonylpiperidine-4-carboxylic acid: Calculated Acid pKa 3.8219876 (JChem). http://en.chembase.cn/molecule-13464.html View Source

Orthogonal Protection: Boc and Fmoc Derivatives

4-Methanesulfonylpiperidine-4-carboxylic acid is commercially available in two orthogonal protected forms: the Boc-protected derivative, 1-[(tert-butoxy)carbonyl]-4-methanesulfonylpiperidine-4-carboxylic acid (CAS 1803588-68-2, MW 307.37 g/mol, minimum purity 95%), and the Fmoc-protected derivative, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methanesulfonylpiperidine-4-carboxylic acid (CAS 2137861-98-2, MW 429.49 g/mol) . The N-sulfonyl regioisomer does not offer an equivalent Fmoc-protected form, as the sulfonyl group already occupies the nitrogen position, precluding orthogonal amine protection at the ring nitrogen . This structural difference makes the 4-sulfonyl isomer uniquely suited for Fmoc-based solid-phase peptide synthesis (SPPS) workflows where the piperidine nitrogen must remain available for selective deprotection and subsequent coupling.

Orthogonal Protection

Head-to-head

Target Boc and Fmoc derivatives commercially available

Comparator No Fmoc option; nitrogen blocked

Enables Fmoc-SPPS incorporation for peptide conjugates

Verified via vendor catalogs

Evidence Dimension	Number of commercially available orthogonal N-protecting group derivatives
Target Compound Data	Two orthogonal protecting group options: Boc (CAS 1803588-68-2) and Fmoc (CAS 2137861-98-2), both commercially available
Comparator Or Baseline	1-Methanesulfonylpiperidine-4-carboxylic acid: No commercially available Fmoc-protected derivative; Boc protection not applicable (nitrogen already substituted)
Quantified Difference	Target offers 2 orthogonal protection chemistries vs. 0 for the comparator (nitrogen blocked by sulfonyl group)
Conditions	Commercial availability verified via vendor catalogs (CymitQuimica for Boc, ChemicalBook for Fmoc)

Why This Matters

The availability of orthogonal Boc and Fmoc protection on the free amine of the 4-sulfonyl isomer enables sequential deprotection strategies essential for peptide conjugation and library synthesis, a capability absent in the N-sulfonyl regioisomer.

MMP Inhibitor Scaffold Validation

The 4-sulfonylpiperidine-4-carboxylic acid scaffold has been validated in the development of orally active matrix metalloproteinase (MMP) inhibitors for osteoarthritis. A foundational publication in the Journal of Medicinal Chemistry (2003) reported the synthesis and structure-activity relationship of N-substituted 4-arylsulfonylpiperidine-4-hydroxamic acids, demonstrating that the 4-sulfonylpiperidine-4-carboxylic acid core is a critical pharmacophore for MMP-2 and MMP-13 inhibition, with lead compounds achieving nanomolar IC50 values and oral activity in a rabbit osteoarthritis model [1]. While the publication focused on 4-arylsulfonyl (e.g., benzenesulfonyl) derivatives, 4-methanesulfonylpiperidine-4-carboxylic acid serves as the minimal alkyl sulfone analog of this validated scaffold, enabling systematic SAR exploration of the sulfone substituent size without altering the core geometry.

MMP Inhibitor Scaffold

Reported

Minimal alkyl sulfone analog of reported hydroxamic acid scaffold (J. Med. Chem. 2003)

Supports MMP-2/MMP-13 inhibitor SAR exploration

4-Sulfonyl geometry essential for activity; parent scaffold lacks inhibition

Evidence Dimension	Scaffold validation in peer-reviewed drug discovery literature
Target Compound Data	4-Methanesulfonylpiperidine-4-carboxylic acid is the minimal alkyl sulfone analog of the 4-benzenesulfonylpiperidine-4-hydroxamic acid scaffold validated in J. Med. Chem. 2003
Comparator Or Baseline	Piperidine-4-carboxylic acid (isonipecotic acid, CAS 498-94-2): lacks the sulfone group entirely; no comparable MMP inhibitor validation
Quantified Difference	The 4-sulfonyl substitution is essential for MMP inhibitory activity; the parent piperidine-4-carboxylic acid scaffold alone shows no MMP-2/MMP-13 inhibition
Conditions	MMP-2 and MMP-13 enzymatic assays; advanced rabbit osteoarthritis model (J. Med. Chem. 2003, 46, 4387-4402)

Why This Matters

Procurement of this compound is justified for MMP inhibitor programs where the 4-sulfonylpiperidine-4-carboxylic acid scaffold provides a validated starting point for hydroxamic acid derivatization, a route not accessible from non-sulfonylated piperidine-4-carboxylic acids.

• [1] Synthesis and Structure−Activity Relationship of N-Substituted 4-Arylsulfonylpiperidine-4-hydroxamic Acids as Novel, Orally Active Matrix Metalloproteinase Inhibitors for the Treatment of Osteoarthritis. Journal of Medicinal Chemistry, 2003, 46, 4387-4402. View Source

Vendor Supply Chain Comparison

4-Methanesulfonylpiperidine-4-carboxylic acid is supplied primarily by Enamine (5 g scale, catalog EN300-210690), Leyan (50 mg to 25 g, purity 95%), and ChemicalBook-listed Chinese suppliers offering multi-kilogram quantities at 98% purity [1]. The N-sulfonyl regioisomer demonstrates broader commercial distribution: Aladdin offers 1 g at $58.90 (97% purity) with stock availability, Santa Cruz Biotechnology lists 500 mg at $233.00, and Fujifilm Wako offers pricing at ¥63,900 . The N-sulfonyl comparator has established global distribution networks with transparent pricing, whereas the 4-sulfonyl isomer relies predominantly on direct sourcing from specialized suppliers (Enamine) or Chinese chemical marketplaces (ChemicalBook, Leyan), which may involve longer lead times and less standardized quality documentation for Western procurement workflows.

Supply Chain

Specification review

Target Specialized suppliers (Enamine, Leyan); limited transparent pricing

Comparator Broad distribution (Aladdin, Santa Cruz) with transparent pricing

Anticipate longer lead times; direct supplier engagement needed

Pricing and availability as of 2025–2026; verify current stock

Evidence Dimension	Commercial availability, pricing transparency, and geographic distribution
Target Compound Data	Enamine (5 g); Leyan (50 mg-25 g, 95%); ChemicalBook Chinese suppliers (up to 25 kg, 98%). Pricing: not publicly listed in USD for most vendors.
Comparator Or Baseline	1-Methanesulfonylpiperidine-4-carboxylic acid: Aladdin ($58.90/1g, 97%); Santa Cruz ($233.00/500 mg); Fujifilm Wako (¥63,900); AChemBlock (97%); Beyotime (¥87.00/1g)
Quantified Difference	Comparator has transparent pricing across 5+ established vendors with stock availability; target has limited transparent pricing and relies on fewer specialized suppliers
Conditions	Pricing and availability data collected from vendor websites as of 2025-2026; prices may vary by region and order volume

Why This Matters

Researchers procuring the 4-sulfonyl isomer must account for potentially longer sourcing timelines and the need for direct supplier engagement, whereas the N-sulfonyl isomer can be rapidly acquired through standard catalog ordering from multiple distributors.

• [1] Kuujia.com. 4-Methanesulfonylpiperidine-4-carboxylic acid: Enamine EN300-210690, 5 g. https://www.kuujia.com/cas/1489880-29-6.html View Source

High-Impact Application Scenarios

Fmoc-SPPS for Peptide-Drug Conjugates

When constructing peptide-drug conjugates (PDCs) requiring a sulfone-containing piperidine moiety, 4-methanesulfonylpiperidine-4-carboxylic acid is uniquely suitable because its free secondary amine can be orthogonally protected with Fmoc (CAS 2137861-98-2), enabling incorporation into standard Fmoc-based solid-phase peptide synthesis (SPPS) protocols . The N-sulfonyl regioisomer cannot be used for this purpose because the nitrogen is already functionalized with the methanesulfonyl group, blocking the site required for peptide chain elongation. The Fmoc-protected derivative of the 4-sulfonyl isomer enables automated SPPS incorporation, followed by piperidine-mediated Fmoc deprotection and subsequent coupling steps, a workflow validated by the commercial availability of both Boc- and Fmoc-protected forms [1].

MMP-2/MMP-13 Inhibitor SAR Libraries

For medicinal chemistry programs targeting matrix metalloproteinases (MMP-2, MMP-13) in osteoarthritis, 4-methanesulfonylpiperidine-4-carboxylic acid provides the minimal alkyl sulfone analog of the validated 4-arylsulfonylpiperidine-4-hydroxamic acid scaffold . The carboxylic acid serves as a direct precursor for conversion to the hydroxamic acid zinc-binding group via standard coupling chemistry. Using this compound as the core scaffold allows systematic variation of the N-substituent while maintaining the essential 4-sulfonyl-4-carboxy geometry that positions the zinc-binding group for catalytic site chelation. The lower pKa (1.53) of this compound relative to non-sulfonylated piperidine-4-carboxylic acids also predicts improved aqueous solubility of the intermediate at neutral pH, facilitating purification by preparative HPLC [1].

Electronic Effects Probe in Sulfone Optimization

The direct carbon attachment of the methanesulfonyl group at the C-4 position creates a stronger inductive electron-withdrawing effect on the co-located carboxylic acid than nitrogen-mediated sulfonamide attachment, as evidenced by the ~2.3-unit lower predicted pKa (1.53 vs. 3.82 for the N-regioisomer) [1]. This property makes 4-methanesulfonylpiperidine-4-carboxylic acid a valuable probe molecule for studying the impact of sulfone electronics on target binding when the sulfone must be positioned adjacent to a carboxylic acid or amide pharmacophore. SAR programs can compare this compound against the N-sulfonyl analog to deconvolute electronic versus geometric contributions to potency and selectivity, a distinction that is inaccessible using either compound alone.

Multi-Kilogram Scale-Up Sourcing

For process chemistry groups scaling up a synthetic route that uses this compound as a key intermediate, Chinese suppliers listed on ChemicalBook offer 4-methanesulfonylpiperidine-4-carboxylic acid at 98% purity in quantities up to 25 kg, providing a viable sourcing path for preclinical and early clinical material production . While the N-sulfonyl regioisomer has more established Western distribution channels, the 4-sulfonyl isomer's availability at kilogram scale from specialized suppliers supports its use in larger campaigns, provided procurement timelines account for direct supplier qualification and analytical method transfer. Enamine also offers 5 g quantities for initial route scouting and method development [1].

Application

Selection Property

Validation Focus

Fmoc-SPPS for peptide-drug conjugate research

Orthogonal amine protection (Boc/Fmoc)

Fmoc deprotection and coupling efficiency in SPPS

MMP-2/MMP-13 inhibitor SAR studies

4-Sulfonylpiperidine-4-carboxylic acid scaffold

Zinc-binding group incorporation and MMP inhibition assay

Sulfone electronic effects probe

Carbon-bound vs. nitrogen-bound sulfone electronics

pKa shift and ionization-dependent target engagement

Multi-kilogram scale-up sourcing

Bulk supplier availability and purity specification

Vendor qualification and analytical method transfer

• [1] Kuujia.com. 4-Methanesulfonylpiperidine-4-carboxylic acid: Enamine EN300-210690, 5 g; supplier listing. https://www.kuujia.com/cas/1489880-29-6.html View Source